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For Researchers, Scientists, and Drug Development Professionals

L-Tyrosine, a non-essential amino acid, is a critical component in a multitude of biological
processes. It serves as a fundamental building block for protein synthesis, a precursor to vital
neurotransmitters and hormones, and a key player in cellular signaling. However, its practical
application in research, particularly in aqueous-based systems like cell culture media, is
hampered by its inherently low solubility at physiological pH. L-Tyrosine disodium salt, a
highly water-soluble derivative, effectively overcomes this limitation, establishing it as an
indispensable tool in various research and development domains. This technical guide provides
an in-depth overview of its core applications, supported by quantitative data, detailed
experimental protocols, and workflow visualizations.

Core Research Applications

The primary utility of L-Tyrosine disodium salt in research stems from its enhanced solubility,
making it a superior alternative to free L-Tyrosine in numerous applications.

Cell and Tissue Culture

L-Tyrosine disodium salt is extensively used as a supplement in cell culture media, especially
in high-density cultures for biopharmaceutical production. Its high solubility allows for the
preparation of concentrated, pH-neutral feed solutions, which is crucial for modern fed-batch
processes.
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e Biopharmaceutical Production: In the manufacturing of monoclonal antibodies (mAbs) and
other recombinant proteins using cell lines like Chinese Hamster Ovary (CHO), maintaining
an adequate supply of tyrosine is essential. Insufficient tyrosine levels can lead to reduced
specific productivity and the incorporation of incorrect amino acids (tyrosine sequence
variants), compromising the final product's quality.[1][2] L-Tyrosine disodium salt ensures a
consistent and high concentration of available tyrosine, supporting robust cell growth and
maximizing protein yield.[3]

o Fed-Batch Cultures: Traditional fed-batch strategies often require a separate alkaline feed for
tyrosine and cysteine due to their poor solubility at neutral pH.[4] This complicates the
feeding process and can cause pH spikes in the bioreactor.[5] The use of L-Tyrosine
disodium salt, or other soluble derivatives like phospho-L-tyrosine disodium salt, allows
for the formulation of single, highly concentrated, neutral pH feeds, simplifying the
manufacturing process.[4][6]

Pharmaceutical Synthesis

L-Tyrosine is a valuable chiral starting material for the synthesis of various pharmaceutical
compounds. The disodium salt can be used as a more readily soluble precursor in the initial
agueous-based steps of a synthetic pathway. A notable example is its use in the synthesis of
selectively protected L-DOPA (Levodopa) derivatives, which are crucial for developing
treatments for Parkinson's disease.[7]

Biochemical and Enzymatic Assays

The consistent and high solubility of L-Tyrosine disodium salt makes it an ideal reagent for
preparing substrates or components in various biochemical assays. For instance, in assays for
the enzyme Tyrosinase, which catalyzes the oxidation of tyrosine, the disodium salt can be
used to prepare the L-Tyrosine substrate solution. This ensures accurate and reproducible
substrate concentrations.

Nutritional Formulations

In the development of parenteral and enteral nutrition solutions, providing essential and
conditionally essential amino acids is critical. The poor solubility of L-Tyrosine presents a
challenge in formulating these solutions.[8] L-Tyrosine disodium salt, along with dipeptides
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containing tyrosine like L-alanyl-L-tyrosine, offers a more soluble option to ensure adequate
tyrosine delivery for patients who cannot consume food orally.[9][10][11]

Data Presentation

The following tables summarize key quantitative data regarding L-Tyrosine and its disodium

salt.

L-Tyrosine

Property L-Tyrosine Disodium Salt Reference(s)
Dihydrate

Molecular Formula CoH11NOs CoHoNNa20s - 2H20 [12]

Molecular Weight 181.19 g/mol 261.18 g/mol 23]

o ~0.45 mg/mL (at
Solubility in Water ~100 mg/mL [14]
neutral pH)
Storage Temperature Room Temperature 2-8°C [13],[1]

Table 1: Physicochemical Properties of L-Tyrosine and L-Tyrosine Disodium Salt Dihydrate.

. Typical L-Tyrosine
Cell Culture Medium . Reference(s)
Concentration

DMEM 0.104 g/L
MEM 0.036 g/L
RPMI-1640 0.029 g/L

Table 2: L-Tyrosine Concentrations in Common Basal Cell Culture Media.

Experimental Protocols
Protocol 1: Preparation of a Concentrated L-Cysteine
and L-Tyrosine Alkaline Stock Solution for Fed-Batch
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Cell Culture

This protocol is adapted from a method used for preparing a combined feed supplement for
CHO cell cultures.[3] The use of L-Tyrosine disodium salt is central to achieving the high
concentration.

Materials:

L-Cysteine hydrochloride monohydrate

L-Tyrosine disodium salt dihydrate

Cell culture grade water (e.g., Milli-Q)

5 M Sodium Hydroxide (NaOH)

1 M Hydrochloric Acid (HCI)

Sterile container

Sterile 0.22 um filter
Procedure:

o Measure approximately 80% of the final required volume of cell culture grade water into a
sterile container.

o Adjust the pH of the water to = 13.0 using 5 M NaOH. This highly alkaline condition is crucial
for dissolving high concentrations of both amino acids.

o Slowly add L-Cysteine hydrochloride monohydrate and L-Tyrosine disodium salt dihydrate
to the desired final concentrations (e.g., 7.9 g/L for L-Cysteine HCI and 22.45 g/L for L-
Tyrosine disodium salt).[3]

e Mix continuously until all components are completely dissolved.

o Carefully adjust the pH to the target for the stock solution, for example, 11.3 + 0.1, using 5 M
NaOH or 1 M HCL.[3]
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e Add cell culture grade water to reach the final volume.
« Sterile filter the solution using a 0.22 um filter into a sterile storage container.
» Store the solution at the recommended temperature (typically 2-8°C).

Caution: This stock solution is highly alkaline. Its addition to the bioreactor must be carefully
controlled to avoid rapid pH shifts that can negatively impact cell health.

Protocol 2: Enzymatic Assay of Tyrosinase

This protocol describes a general method for assaying Tyrosinase activity, where L-Tyrosine is
the substrate. L-Tyrosine disodium salt can be used to prepare the substrate solution due to
its high solubility.

Materials:

L-Tyrosine disodium salt dihydrate

o Potassium Phosphate, Monobasic

e Potassium Hydroxide (KOH)

e Tyrosinase enzyme solution

e Deionized water

o Spectrophotometer capable of measuring at 280 nm

e Quartz cuvettes

e pH meter

Procedure:

o Prepare 50 mM Potassium Phosphate Buffer (pH 6.5): Dissolve the appropriate amount of
Potassium Phosphate, Monobasic in deionized water. Adjust the pH to 6.5 at 25°C with 1 M
KOH.
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e Prepare 1 mM L-Tyrosine Substrate Solution: Dissolve L-Tyrosine disodium salt dihydrate
in the 50 mM Potassium Phosphate Buffer to a final concentration of 1 mM. The high
solubility of the disodium salt facilitates this step.

o Prepare Enzyme Solution: Immediately before use, prepare a solution of Tyrosinase (e.qg.,
500-1,000 units/mL) in cold 50 mM Potassium Phosphate Buffer.

o Assay: a. Set up two quartz cuvettes: one for the test sample and one for the blank. b. To
each cuvette, add 2.90 mL of the 1 mM L-Tyrosine substrate solution. c. Equilibrate the
cuvettes to 25°C in a thermostatted spectrophotometer. d. To the test cuvette, add 0.10 mL
of the Tyrosinase enzyme solution. e. To the blank cuvette, add 0.10 mL of the 50 mM
Potassium Phosphate Buffer. f. Immediately mix by inversion and start recording the
increase in absorbance at 280 nm for approximately 10 minutes. g. Calculate the rate of
reaction (AA280nm/minute) from the initial linear portion of the curve for both the test and
blank. The activity of the enzyme is proportional to the rate of increase in absorbance.

Visualizations

The following diagrams, generated using DOT language, illustrate key workflows and pathways
involving L-Tyrosine.
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Protocol: Preparation of Concentrated Tyrosine Stock Solution

Measure 80% final volume of cell culture grade water

Y

Adjust pH to >= 13.0 with 5M NaOH

Y

Slowly add L-Tyrosine disodium salt and other amino acids (e.g., L-Cysteine)

A4

Mix until completely dissolved

Y

Adjust pH to final target (e.g., 11.3)

A4

Add water to final volume

Sterile filter through 0.22 pm filter

Store at 2-8°C

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated L-Tyrosine disodium salt stock solution.
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Caption: Major metabolic pathways of L-Tyrosine in biological systems.
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Logical Workflow: Fed-Batch Process Simplification
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Caption: Simplification of fed-batch cell culture using L-Tyrosine disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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